2,2-Difluorocyclohexanamine hydrochloride
Overview
Description
“2,2-Difluorocyclohexanamine hydrochloride” is a chemical compound with the CAS Number: 921602-83-7 . It has a molecular weight of 171.62 .
Molecular Structure Analysis
The InChI code for “2,2-Difluorocyclohexanamine hydrochloride” is 1S/C6H11F2N.ClH/c7-6(8)4-2-1-3-5(6)9;/h5H,1-4,9H2;1H . This code provides a specific description of the structure of the molecule.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Analytical Profiling in Toxicology
2,2-Difluorocyclohexanamine hydrochloride has been characterized and analyzed in the context of toxicology. De Paoli et al. (2013) investigated psychoactive arylcyclohexylamines, including substances structurally related to 2,2-Difluorocyclohexanamine hydrochloride, through various methods such as gas chromatography and nuclear magnetic resonance spectroscopy. They developed a method for qualitative and quantitative analysis of these compounds in biological fluids (De Paoli et al., 2013).
Solvent Interactions in Chemical Reactions
Gerig (2005) explored the selective interactions of solvents with different chemical compounds, including those related to 2,2-Difluorocyclohexanamine hydrochloride. The study utilized nuclear Overhauser effects to investigate these interactions in a biphasic system, providing insights into the behavior of such compounds in varied solvent environments (Gerig, 2005).
Anesthetic Research
Corssen and Domino (1966) conducted pharmacologic studies on derivatives of Phencyclidine, a category closely related to 2,2-Difluorocyclohexanamine hydrochloride. They explored its use as an intravenous anesthetic, noting its distinct analgesic and sleep-producing effects without significant cardiovascular or respiratory depression (Corssen & Domino, 1966).
Membrane Interaction Studies
Tang, Yan, and Xu (1997) studied the distribution of cyclic halogenated compounds, structurally similar to 2,2-Difluorocyclohexanamine hydrochloride, in model membranes. Using 19F NMR spectroscopy, they investigated the submolecular distribution of these compounds in lipid environments, contributing to understanding the interactions of such compounds at the cellular level (Tang et al., 1997).
Synthesis of Fluorinated Heterocycles
Filyakova et al. (2014) utilized perfluoro(1,2-epoxycyclohexane) in synthesizing fluorinated benzimidazole and other derivatives, indicating the utility of cyclohexane derivatives in the creation of complex fluorinated compounds (Filyakova et al., 2014).
Myometrial Activity Studies
Jawaleicar, Jawalekar, and Mathur (1972) investigated the effects of Ketamine, a compound similar to 2,2-Difluorocyclohexanamine hydrochloride, on isolated murine myometrial activity. This research provides insight into the potential impacts of related compounds on uterine muscle activity (Jawaleicar et al., 1972).
Metabolic Pathway Analysis
Renwick and Williams (1972) studied the metabolites of cyclohexylamine in various species, including humans. Their research on the metabolic pathways of cyclohexylamine, which is structurally related to 2,2-Difluorocyclohexanamine hydrochloride, provides valuable insights into how such compounds are processed in biological systems (Renwick & Williams, 1972).
Safety and Hazards
properties
IUPAC Name |
2,2-difluorocyclohexan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2N.ClH/c7-6(8)4-2-1-3-5(6)9;/h5H,1-4,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INIHWKPDAPMHQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)N)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60735785 |
Source
|
| Record name | 2,2-Difluorocyclohexan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60735785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluorocyclohexanamine hydrochloride | |
CAS RN |
921602-83-7 |
Source
|
| Record name | Cyclohexanamine, 2,2-difluoro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=921602-83-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2-Difluorocyclohexan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60735785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-difluorocyclohexan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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